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Abstract
Benzyl methyl ether (CAS 538-86-3), also known as methoxymethylbenzene, is an organic

compound with applications in fragrance, perfumery, and as a solvent in organic synthesis.[1]

[2] A thorough understanding of its physical properties is essential for its effective use in

research, development, and manufacturing. This technical guide provides a detailed overview

of the key physical characteristics of benzyl methyl ether, outlines standardized experimental

protocols for their determination, and presents visual workflows for these procedures.

Core Physical Properties
Benzyl methyl ether is a clear, colorless to slightly yellowish liquid.[2][3] Its fundamental

physical and chemical identifiers are summarized below.
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Property Value Reference(s)

Molecular Formula C₈H₁₀O [1][3][4][5]

Molecular Weight 122.16 g/mol [1][3][4][5]

IUPAC Name (Methoxymethyl)benzene [3]

CAS Number 538-86-3 [1][3]

Appearance
Clear, colorless to slightly

yellowish liquid
[2][3]

A comprehensive summary of the key quantitative physical properties of benzyl methyl ether
is provided in the following table. These values represent a consensus from multiple sources

and are critical for handling, process design, and safety assessments.

Property Value Range Conditions Reference(s)

Boiling Point 169 - 174 °C @ 760 mm Hg [1][4][6][7]

Melting Point -53 to -52.6 °C [1][3][4][6][8]

Density / Specific

Gravity
0.949 - 0.987 g/mL @ 20-25 °C [1][3][6][9]

Refractive Index (n_D) 1.498 - 1.504 @ 20 °C [1][3][6]

Flash Point 51.9 - 56 °C Closed Cup [1][3][10]

Vapor Pressure 1.50 - 1.66 mmHg @ 25 °C [6][7]

Water Solubility
~3000 mg/L

(Practically Insoluble)
@ 20 °C [2][6][7]

logP (o/w) 1.9 - 1.92 [6][11][12]

Solubility in Organic

Solvents
Soluble Alcohol, Ether, Oils [1][2][13]

Experimental Protocols for Property Determination
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Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory methodologies for measuring the key properties of

benzyl methyl ether.

Boiling Point Determination (Siwoloboff Method)
The Siwoloboff method is a micro-scale technique ideal for determining the boiling point of

small liquid samples.[3] The principle relies on observing the temperature at which the vapor

pressure of the liquid equals the atmospheric pressure.

Methodology:

Sample Preparation: A small volume (approx. 0.5 mL) of benzyl methyl ether is placed into

a fusion tube. A capillary tube, sealed at one end, is inverted and placed inside the fusion

tube.

Apparatus Assembly: The fusion tube is attached to a thermometer using a rubber band or

wire. The assembly is then suspended in a Thiele tube containing a high-boiling point liquid

(e.g., mineral oil), ensuring the sample is level with the thermometer bulb.

Heating: The side arm of the Thiele tube is gently and evenly heated. This induces

convection currents that ensure uniform temperature distribution.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled,

followed by the vapor of the sample, creating a steady stream of bubbles.

Determination: Heating is discontinued once a rapid and continuous stream of bubbles is

observed. As the apparatus cools, the bubble stream will slow and stop. The boiling point is

the temperature at which the liquid is drawn back into the capillary tube.[1][3][9]

Sample Preparation Apparatus Setup Measurement
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Workflow for Boiling Point Determination.

Melting Point Determination (Capillary Method)
For substances that are solid at or near room temperature, the capillary method is standard.

Since benzyl methyl ether has a very low melting point (-52.6 °C), this procedure would

require a cryostat or a specialized low-temperature melting point apparatus. The general

principle remains the same.

Methodology:

Sample Preparation: The sample must be thoroughly dried and, if solid, finely powdered. A

small amount is loaded into a glass capillary tube (sealed at one end) to a height of 2-3 mm

and packed tightly.[6][10]

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a

heating/cooling bath or a metal block apparatus. For benzyl methyl ether, a cooling bath

(e.g., ethanol/dry ice) would be used.

Heating/Cooling Rate: The temperature is lowered until the sample solidifies. Then, the

temperature is raised slowly, typically at a rate of 1-2 °C per minute, as it approaches the

expected melting point.[6]

Observation: The sample is observed through a magnifying lens. The melting range is

recorded from the temperature at which the first drop of liquid appears (onset of melting) to

the temperature at which the entire sample becomes a transparent liquid (complete melting).

[6] For a pure substance, this range should be narrow.
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Workflow for Melting Point Determination.
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Density Determination (Pycnometer Method)
A pycnometer, or specific gravity bottle, is a flask designed to hold a precise volume of liquid at

a specific temperature, enabling highly accurate density measurements.

Methodology:

Preparation: A clean, dry pycnometer with its stopper is accurately weighed on an analytical

balance (m₀).

Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized

water) at a controlled temperature. The stopper is inserted, and any excess liquid emerging

from the capillary is carefully wiped away. The filled pycnometer is weighed (m₁). The volume

(V) is calculated from V = (m₁ - m₀) / ρ_water.

Sample Measurement: The pycnometer is emptied, dried, and filled with benzyl methyl
ether at the same controlled temperature. All exterior surfaces are carefully dried.

Final Weighing: The pycnometer filled with the sample is weighed (m₂).

Calculation: The density of the sample (ρ_sample) is calculated using the formula: ρ_sample

= (m₂ - m₀) / V.[14][15][16]

Calibration Sample Measurement
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Workflow for Density Determination via Pycnometer.

Solubility Determination
Solubility is qualitatively and quantitatively assessed to understand a compound's behavior in

various solvent systems. This is critical for applications in drug formulation, extraction, and

purification.
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Methodology (Qualitative):

Solvent Selection: A range of solvents with varying polarities is chosen (e.g., water, ethanol,

diethyl ether, toluene).

Procedure: A measured amount of the solute (e.g., 25 mg of benzyl methyl ether) is placed

in a test tube.[17]

Titration: The solvent is added incrementally (e.g., in 0.25 mL portions) with vigorous shaking

after each addition.[17]

Observation: The compound's solubility is observed. It is classified as "soluble" if it dissolves

completely, "partially soluble" if some remains undissolved, and "insoluble" if no significant

dissolution occurs after adding a total volume (e.g., 3 mL) of the solvent.[18] For benzyl
methyl ether, it is expected to be practically insoluble in water but soluble in common

organic solvents like alcohol and ether.[1][2][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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